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Compound of Interest

Compound Name: Diphenyl chlorophosphate

Cat. No.: B044717

Introduction: Diphenyl chlorophosphate (DPCP), with CAS number 2524-64-3, is a significant
organophosphorus compound widely utilized as a powerful phosphorylating agent in organic
synthesis.[1] Its versatility makes it an indispensable reagent in numerous applications, ranging
from the synthesis of pharmaceutical intermediates and agrochemicals to the production of
advanced polymers.[1][2] This technical guide provides an in-depth overview of the core
physical and chemical properties, experimental protocols, applications, and safety
considerations for DPCP, tailored for researchers, scientists, and professionals in drug
development and chemical manufacturing.

General Information and Identifiers

Diphenyl chlorophosphate is also known by several synonyms, including Diphenyl

phosphorochloridate and Diphenylphosphoryl chloride.[3] A comprehensive list of its identifiers
is provided below.
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Identifier Value Reference
chloro(phenoxy)phosphoryl]Jox

IUPAC Name [ P yJphosphoryl] [3]
ybenzene

CAS Number 2524-64-3 [1][3]

Molecular Formula C12H10CIO3P [31[4]

Molecular Weight 268.63 g/mol [3114]
C1=CC=C(C=C1)OP(=0)

SMILES [3]
(OC2=Cc=CcC=C2)CI
BHIIGRBMZRSDRI-

InChl Key [31[4]
UHFFFAOYSA-N

EC Number 219-759-6 [3]

Physical Properties

DPCP is a transparent, colorless to light yellow liquid at room temperature, characterized by a

pungent odor.[1][3] It is denser than water and insoluble in it; however, it is soluble in most

common organic solvents.[3][5] Upon contact with water, it may decompose.[1][5]
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Property Value Reference

Clear, colorless to light yellow

Appearance o [1][3]
liquid

Odor Pungent [1][3]

Density 1.296 g/mL at 25 °C [1][6]

Boiling Point 314-316 °C at 272 mmHg [1][6]

Refractive Index n20/D 1.55 [6]

Vapor Pressure 10 mmHg at 190 °C [61[7]

_ > 113 °C (> 235.4 °F) - closed

Flash Point [6]

cup

. Insoluble in water; Soluble in
Solubility ] [31[5]
most organic solvents

Chemical Properties and Reactivity

The primary chemical utility of diphenyl chlorophosphate stems from its function as a potent
phosphorylating agent, enabling the introduction of a diphenyl phosphate group into various
molecules.[2]

e Moisture Sensitivity: DPCP is highly sensitive to moisture and may decompose upon contact
with water, necessitating storage in dry, inert conditions.[1][8]

e Incompatibilities: It is incompatible with strong bases (including amines), strong oxidizing
agents, and alcohols.[3][8][9]

e Hazardous Reactions:

o Mixing with ethers, such as diisopropyl ether, in the presence of trace metal salts can lead
to vigorous or explosive reactions.[3][9]

o Reaction with strong reducing agents like hydrides may form highly toxic and flammable
phosphine gas.[3]
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o Partial oxidation can result in the release of toxic phosphorus oxides.[3]

o Hazardous Decomposition Products: When heated to decomposition, DPCP may produce
corrosive and/or toxic fumes, including carbon monoxide (CO), carbon dioxide (CO2), oxides
of phosphorus, and hydrogen chloride gas.[3][8]

Experimental Protocols

Detailed methodologies for the synthesis and purification of diphenyl chlorophosphate are
critical for ensuring high yield and purity.

Two common synthesis routes are employed in laboratory and industrial settings.
Method 1: Reaction of Phenol with Phosphorus Oxychloride

This industrial method involves the reaction of phenol with phosphorus oxychloride (POCI3),
often with a catalyst, followed by purification via vacuum distillation.[10]

e Protocol:

o Charge the reactor with phenol and phosphorus oxychloride (a common molar ratio is
between 1:1 and 3:1 of Phenol to POCI3).[10]

o Add a catalyst, such as a mixture of triphenylphosphine and triphenylphosphine oxide.[10]
o Slowly heat the mixture to a temperature of 130-150 °C over 2.5 to 5.5 hours.[10]

o Maintain the reaction at this temperature, monitoring the progress by gas chromatography
(GC) until the phenol content drops below 0.5%.[10]

o Upon completion, transfer the crude product to a distillation column for vacuum distillation
to yield the final product.
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Synthesis Workflow 1: Phenol + POCI3 Method.

Method 2: Reaction of Diphenyl Phosphate with a Chlorinating Agent

This alternative method uses diphenyl phosphate and a chlorinating agent, offering milder
reaction conditions.[11][12]

¢ Protocol:
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o In an organic solvent, combine diphenyl phosphate (or its salt) with a chlorinating agent
such as bis(trichloromethyl) carbonate.[11]

o Add an organic amine as a catalyst. The molar ratio of diphenyl phosphate to chlorinating
agent to catalyst is typically around 1:0.35-0.5:0.1-0.5.[11]

o Maintain the reaction at a temperature between 0-60 °C for 1 to 10 hours.[11]
o After the reaction is complete, cool the mixture to below 10 °C.[11]

o Perform a work-up sequence of water washing, drying, and solvent recovery under normal
or reduced pressure.[11]

o Cool the resulting product and filter out any insoluble materials to obtain pure diphenyl
chlorophosphate.[11]
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Synthesis Workflow 2: Chlorinating Agent Method.

The most common method for purifying DPCP is vacuum distillation.[1] Specific conditions
cited in literature include collecting fractions at 150 = 2 °C at 4 mmHg for industrial preparations
or 165-168 °C at 5 mmHg for laboratory-scale purification.[13]

The purity of diphenyl chlorophosphate is typically assessed using Gas Chromatography
(GC). Commercial products are often available with purities of >95% or 99%.[6][14][15]
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Applications in Research and Development

DPCP's reactivity makes it a cornerstone reagent in several fields of chemical synthesis.

o Phosphorylation Reactions: It is a versatile phosphorylation reagent used for synthesizing a
wide array of molecules, including monoalkyl phosphates, enol phosphates, and
phosphoramidates, which are crucial for developing biologically active compounds.[2][16]

o Peptide Synthesis: DPCP serves as an efficient coupling agent, facilitating the formation of
peptide bonds with minimal racemization, and is used in the synthesis of phosphopeptides.

[2]

e Polymer Chemistry: The reagent is used in polycondensation reactions to create high-
performance materials like aromatic polyesters and polyesteramides.[2] It is also
instrumental in modifying polymer chains to create functionalized materials with tailored
properties.[2]

o Pharmaceutical Synthesis: It is a key intermediate in the synthesis of various
pharmaceuticals, including the opioid methadone.
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Key Application Areas of Diphenyl Chlorophosphate.
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Safety and Handling

Diphenyl chlorophosphate is a hazardous chemical that requires strict safety protocols for
handling and storage.

Hazard Information Details Reference

) GHSO05 (Corrosion), GHSO07
GHS Pictograms _ [1]
(Exclamation Mark)

Signal Word Danger [11181[14]

H314: Causes severe skin
Hazard Statements burns and eye damage.H290: [1181[14][17]
May be corrosive to metals.

P260, P280,
P301+P330+P331,
Precautionary Statements P303+P361+P353, [18]
P305+P351+P338, P310,
P405

» Personal Protective Equipment (PPE): Mandatory use of appropriate PPE, including
chemical-resistant gloves, chemical goggles or a face shield, and protective clothing, is
required to prevent skin and eye contact.[1][19]

e Handling: Handle in a well-ventilated area, preferably within a closed system or under an
appropriate exhaust hood, to avoid inhalation of vapors.[8][18] Avoid contact with skin, eyes,
and clothing.[8]

o Storage: Store in a cool, dry, and well-ventilated place.[18] Keep containers tightly closed
and store under an inert atmosphere (e.g., nitrogen) due to its moisture sensitivity.[1][8][18]
Store in a corrosives-compatible area, away from incompatible materials.[8][19]

Conclusion:

Diphenyl chlorophosphate is a highly reactive and versatile chemical reagent with well-
defined physical and chemical properties. Its role as a powerful phosphorylating agent makes it
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invaluable in the synthesis of complex molecules for the pharmaceutical, agrochemical, and
polymer industries. A thorough understanding of its properties, synthesis, and reactivity,
combined with strict adherence to safety and handling protocols, is essential for its effective
and safe utilization in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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